6-Pyridin-4-yl-2-(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one

• IUPAC Name: 6-pyridin-4-yl-2-(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one
• InChI: InChI=1S/C18H14N6OS/c25-16-2-1-15(12-3-6-19-7-4-12)22-24(16)13-9-23(10-13)17-14-5-8-26-18(14)21-11-20-17/h1-8,11,13H,9-10H2
• InChI Key: IPOHGSCYUQILGH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C3C=CSC3=NC=N2)N4C(=O)C=CC(=N4)C5=CC=NC=C5
• Molecular Formula: C18H14N6OS
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One approach could be the reaction of the 4,5,6,7-tetrahydrobenzo[b]thiophene derivative with benzoylisothiocyanate to yield an N-benzoylthiourea intermediate. Cyclization of this intermediate leads to the formation of the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine core. Further heterocyclization reactions can generate thiophene, pyridine, pyrimidine, and pyran derivatives.

Molecular Structure Analysis

The molecular structure of 6-Pyridin-4-yl-2-(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)pyridazin-3-one consists of interconnected aromatic rings and heterocycles. Detailed spectroscopic analyses (such as NMR and IR) provide insights into its functional groups, bond lengths, and connectivity.

Mechanism of Action

Research the compound’s biological activity. Does it exhibit antiviral, antioxidant, antibacterial, or other pharmacological properties? Investigate its mode of action at the molecular level. Computational studies and docking simulations can provide valuable insights.